BE“GHE Foundational & Exploratory

Check Availability & Pricing

2,4-Difluoro-5-nitrobenzoic acid material safety
data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Difluoro-5-nitrobenzoic acid

Cat. No.: B130224

Technical Guide: 2,4-Difluoro-5-nitrobenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,4-
Difluoro-5-nitrobenzoic acid (CAS No. 153775-33-8), focusing on its chemical and physical
properties, hazard identification, and safe handling protocols. The information is compiled from

various safety data sheets to ensure a thorough understanding for professionals in research
and drug development.

Chemical and Physical Properties

2,4-Difluoro-5-nitrobenzoic acid is a fluorinated aromatic compound.[1] Its key physical and
chemical properties are summarized in the table below for easy reference.
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Property Value Source
CAS Number 153775-33-8 [1]12]
Molecular Formula C7H3F2NO4 [1][2]
Molecular Weight 203.10 g/mol [1]
Appearance Solid [1]
Purity 98% [1]
IUPAC Name 2,zfr(-jDifIuoro-5-nitrobenzoic 2]
aci

Benzoic acid, 2,4-difluoro-5-
Synonyms nitro-; 2,4-difluoro-5-nitro- [1]

benzoic Acid

Hazard Identification and Safety Precautions

While specific quantitative toxicity data for 2,4-Difluoro-5-nitrobenzoic acid is limited in the
provided search results, hazard statements for similar compounds and general handling
procedures for aromatic nitro compounds provide guidance on necessary safety precautions.
For a structurally related compound, 2,5-Difluoro-4-nitrobenzoic acid, the following GHS hazard
statements have been identified and may be relevant[3]:

e H302: Harmful if swallowed

e H312: Harmful in contact with skin
e H315: Causes skin irritation

e H319: Causes serious eye irritation
e H332: Harmful if inhaled

o H335: May cause respiratory irritation
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Given these potential hazards, appropriate personal protective equipment (PPE) should be
worn at all times when handling this compound. This includes, but is not limited to, safety
glasses or goggles, chemical-resistant gloves, and a lab coat. Work should be conducted in a
well-ventilated area or under a chemical fume hood.

Experimental Protocols and Handling

Detailed experimental protocols for specific applications of 2,4-Difluoro-5-nitrobenzoic acid
are not available in the provided search results. However, general procedures for safe
handling, storage, and emergency response have been compiled from various safety data
sheets.

Handling and Storage

 Handling: Avoid contact with skin and eyes.[4] Do not breathe dust or aerosols.[4] Use in a
well-ventilated place.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

First-Aid Measures

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Seek medical attention.[4]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[4]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]
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o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Evacuate personnel to safe areas. Avoid dust formation.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

o Methods for Cleaning Up: Collect spillage and arrange for disposal. Keep in suitable, closed
containers for disposal.[4]

Visualized Workflow: Accidental Spill Response

The following diagram outlines the logical steps for responding to an accidental spill of 2,4-
Difluoro-5-nitrobenzoic acid, based on the safety information gathered.
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Caption: Workflow for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4-Difluoro-5-nitrobenzoic acid | CymitQuimica [cymitquimica.com]

2. pschemicals.com [pschemicals.com]

3. 2,5-Difluoro-4-nitrobenzoic acid | C7TH3F2NO4 | CID 246375 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [2,4-Difluoro-5-nitrobenzoic acid material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130224#2-4-difluoro-5-nitrobenzoic-acid-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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